

# Lascufloxacin clinical efficacy versus levofloxacin community-acquired pneumonia

Author: Smolecule Technical Support Team. Date: February 2026

## Compound Focus: Lascufloxacin Hydrochloride

CAS No.: 1433857-09-0

Cat. No.: S532522

Get Quote

## Direct Clinical Comparison

Feature	Lascufloxacin (LSFX)	Levofloxacin (LVFX)
Dosage in CAP Trial	75 mg, once daily for 7 days [1]	500 mg, once daily for 7 days [1]
Primary Endpoint: Cure Rate at Test-of-Cure	92.8% (116/125) [1]	92.3% (108/117) [1]
Conclusion	Non-inferior to Levofloxacin [1]	-
Early Clinical Efficacy (Day 3)	85.6% (107/125) [1]	89.2% (107/120) [1]
Clinical Efficacy at End-of-Treatment	96.0% (121/126) [1]	95.8% (115/120) [1]
Bacterial Eradication Rate	96.3% (26/27) [1]	100.0% (33/33) [1]
Adverse Event Incidence	17.9% (25/140) [1]	19.0% (26/137) [1]



efficacy of levofloxacin was attenuated in the mixed-infection model, whereas lascufloxacin's activity was enhanced [4].

## Clinical Application and Emerging Use

The clinical development of lascufloxacin has expanded to include practical treatment strategies and broader patient populations:

- **Intravenous-to-Oral Switch Therapy:** A recent open-label study demonstrated that switching from IV to oral LSFX (on days 3-5) is highly effective for mild-to-moderate community-onset pneumonia, with a **96.2% cure rate** and a safety profile where drug-related adverse events occurred in 10.0% of patients [2]. This provides a seamless treatment pathway.
- **Efficacy in the Elderly and NHCAP:** LSFX has shown strong efficacy (78.6%-89.3%) in treating Nursing and Healthcare-Associated Pneumonia (NHCAP), a category in Japan that includes many elderly patients with aspiration pneumonia [6]. The median age in one study was 86 years, indicating its potential value in this vulnerable, complex population [6].

## Summary for Researchers

In summary, for researchers and drug development professionals, the data suggests:

- **For typical CAP:** Lascufloxacin is a non-inferior alternative to levofloxacin with a comparable safety profile [1].
- **For complex or high-risk cases:** Lascufloxacin may offer a theoretical and preclinical advantage due to its **dual-targeting mechanism** (potentially lowering resistance risk) and its **enhanced activity against polymicrobial and anaerobic infections**, which are common in aspiration pneumonia and in elderly, frail patients [2] [4] [6].

**Need Custom Synthesis?**

Email: [info@smolecule.com](mailto:info@smolecule.com) or [Request Quote Online](#).

## References

1. Phase III double-blind comparative study of lascufloxacin ... [journal.chemotherapy.or.jp]

2. Efficacy and Safety of Intravenous-to-Oral Lascufloxacin ... [pmc.ncbi.nlm.nih.gov]
3. single-arm, open-label clinical trial: A study protocol [pmc.ncbi.nlm.nih.gov]
4. In vivo pharmacodynamics of lascufloxacin and ... [pubmed.ncbi.nlm.nih.gov]
5. In vivo pharmacodynamics of lascufloxacin and ... [sciencedirect.com]
6. and healthcare-associated pneumonia: A single-arm, open ... [sciencedirect.com]

To cite this document: Smolecule. [Lascufloxacin clinical efficacy versus levofloxacin community-acquired pneumonia]. Smolecule, [2026]. [Online PDF]. Available at:  
[<https://www.smolecule.com/products/b532522#lascufloxacin-clinical-efficacy-versus-levofloxacin-community-acquired-pneumonia>]

---

#### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States  
**Phone:** (512) 262-9938  
**Email:** [info@smolecule.com](mailto:info@smolecule.com)  
**Web:** [www.smolecule.com](http://www.smolecule.com)